Cas no 29941-82-0 (2-ethoxycyclohex-2-en-1-one)

• Product Name: 2-ethoxycyclohex-2-en-1-one
• CAS No: 29941-82-0
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD00013782
• CID: 276107
• PubChem ID: 121598
• Update Time: 2025-11-01

2-ethoxycyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxycyclohex-2-enone
• 2-Cyclohexen-1-one,2-ethoxy-
• 2-ethoxycyclohex-2-en-1-one
• 5-BUTYLFURAN-2(5H)-ONE
• 2-Ethoxy-2-cyclohexen-1-one
• 2-Ethoxy-2-cyclohexenone
• 2-Ethoxy-cyclohex-2-enone
• EINECS 249-966-7
• AKOS015843816
• 2-ethoxy-2-cyclohexene-1-one
• F13432
• NS00028810
• MFCD00013782
• Ethoxycyclohexenon
• SB36459
• 2-Cyclohexen-1-one, 2-ethoxy-
• AS-47361
• A5538
• FT-0757066
• 29941-82-0
• SCHEMBL3603099
• DTXSID30184044
• CS-0151448
• SY260265
• DB-031157

• MDL： MFCD00013782
• Inchi： 1S/C8H12O2/c1-2-10-8-6-4-3-5-7(8)9/h6H,2-5H2,1H3
• InChI Key： PJLUWPNLDKJSCF-UHFFFAOYSA-N
• SMILES： O(CC)C1=CCCCC1=O

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1
• Boiling Point: 246.4°Cat760mmHg
• Flash Point: 108.2°C
• Refractive Index: 1.467
• PSA: 26.30000
• LogP: 1.65980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-ethoxycyclohex-2-en-1-one

Introduction to 2-Ethoxycyclohex-2-en-1-one (CAS No. 29941-82-0)

2-Ethoxycyclohex-2-en-1-one, with the chemical formula C₁₁H₁₈O₂, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This heterocyclic ketone exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an ethoxy group and a cyclohexenone core imparts distinct reactivity, enabling its utility in multiple synthetic pathways. Its molecular structure not only facilitates functionalization at multiple sites but also allows for diverse transformations, making it a cornerstone in modern chemical research.

The compound is primarily recognized for its role in the development of pharmaceuticals and agrochemicals. Its cyclohexenone moiety is particularly noteworthy, as it serves as a versatile scaffold for constructing more complex molecules. This feature has been leveraged in recent years to develop novel therapeutic agents targeting various diseases. For instance, derivatives of 2-ethoxycyclohex-2-en-1-one have been explored for their potential antimicrobial and anti-inflammatory properties.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-ethoxycyclohex-2-en-1-one. Researchers have developed innovative catalytic systems that enhance the efficiency of reactions involving this compound, leading to more sustainable and scalable production processes. These developments align with the growing emphasis on green chemistry principles, where minimizing waste and reducing energy consumption are paramount.

In the realm of drug discovery, the ethoxy group in 2-ethoxycyclohex-2-en-1-one plays a crucial role in modulating pharmacokinetic properties of derived compounds. This functional group can influence solubility, metabolic stability, and overall bioavailability, making it an attractive feature for medicinal chemists. Several studies have demonstrated its utility in designing molecules with improved pharmacological profiles, including enhanced binding affinity to biological targets.

The compound's reactivity also makes it a valuable tool in materials science. For example, it has been employed in the synthesis of polymers and coatings that exhibit desirable mechanical and thermal properties. The ability to incorporate 2-ethoxycyclohex-2-en-1-one into these materials enhances their performance, opening up new possibilities for applications in industries ranging from aerospace to electronics.

From a regulatory perspective, 2-Ethoxycyclohex-2-en-1-one (CAS No. 29941-82-0) is subject to standard chemical safety protocols. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. These protocols include appropriate ventilation, personal protective equipment (PPE), and adherence to waste disposal guidelines.

The synthesis of 2-Ethoxycyclohex-2-en-1-one typically involves multi-step organic reactions that require precise control over reaction conditions. Common methods include cyclization reactions followed by functional group transformations such as ethoxylation or oxidation. The choice of catalysts and solvents significantly impacts the yield and purity of the final product, underscoring the importance of optimizing synthetic routes.

One notable application of 2-Ethoxycyclohex-2-en-1-one is in the production of chiral intermediates for asymmetric synthesis. The cyclohexenone core provides a platform for introducing stereocenters, which are essential for many biologically active compounds. Recent research has focused on developing enantioselective methods to produce these intermediates with high enantiomeric purity, further expanding their utility in pharmaceutical synthesis.

The compound's versatility extends to its role as a building block for natural product analogs. By modifying its structure through various chemical transformations, researchers can generate molecules that mimic the scaffolds found in complex natural products but with improved pharmacological properties. This approach has been particularly successful in developing antiviral and anticancer agents.

In conclusion, 2-Ethoxycyclohex-2-en-1-one (CAS No. 29941-82-0) is a multifaceted compound with broad applications across multiple industries. Its unique structural features enable its use as an intermediate in pharmaceuticals, agrochemicals, materials science, and beyond. As research continues to uncover new synthetic strategies and applications, the significance of this compound is expected to grow further.